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Compound of Interest

Compound Name:
4-Bromo-2,2-dimethyl-3-

pentanone

Cat. No.: B2887267 Get Quote

Introduction
4-Bromo-2,2-dimethyl-3-pentanone, with the CAS number 32278-29-8, is a halogenated

derivative of pinacolone (2,2-dimethyl-3-pentanone). As an α-bromoketone, this compound is a

versatile intermediate in organic synthesis, valued by researchers and drug development

professionals for its unique reactivity.[1] The presence of a bromine atom adjacent to the

carbonyl group makes the α-carbon highly electrophilic and susceptible to nucleophilic attack,

enabling a wide range of chemical transformations.[2] The sterically hindered tert-butyl group

adjacent to the carbonyl imparts specific stereochemical constraints and influences the reaction

pathways this molecule can undertake. This guide provides a comprehensive overview of the

synthesis, spectroscopic characterization, reactivity, and safe handling of 4-Bromo-2,2-
dimethyl-3-pentanone.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Bromo-2,2-dimethyl-3-pentanone is

presented in the table below. These properties are essential for its handling, purification, and

use in chemical reactions.
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Property Value Source

CAS Number 32278-29-8 [3][4]

Molecular Formula C₇H₁₃BrO [3][4]

Molecular Weight 193.08 g/mol [3][4]

Appearance Predicted: Liquid N/A

Boiling Point
Predicted: 193.6 °C at 760

mmHg
N/A

Density Predicted: 1.2 g/cm³ N/A

LogP 2.385 [4]

Canonical SMILES CC(C(=O)C(C)(C)C)Br [4]

Synthesis of 4-Bromo-2,2-dimethyl-3-pentanone
The most common and direct method for the synthesis of α-bromoketones is the acid-catalyzed

bromination of the corresponding ketone.[5] In the case of 4-Bromo-2,2-dimethyl-3-
pentanone, the precursor is 2,2-dimethyl-3-pentanone (also known as pinacolone). The

reaction proceeds through an enol intermediate, which then reacts with molecular bromine.

Reaction Mechanism: Acid-Catalyzed Bromination
The acid catalyst protonates the carbonyl oxygen, increasing the acidity of the α-protons. A

weak base, such as the solvent or another molecule of the ketone, then removes an α-proton

to form the enol intermediate. The electron-rich double bond of the enol acts as a nucleophile,

attacking a molecule of bromine. Subsequent deprotonation of the carbonyl oxygen yields the

α-bromo ketone and hydrogen bromide.
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Dissolve Pinacolone
in Acetic Acid

Cool to <10°C

Slowly Add
Bromine Solution

Stir at Room
Temperature

Aqueous Workup
(Water, NaHSO₃, NaHCO₃, Brine)

Extract with
Organic Solvent

Dry Organic Layer
(MgSO₄)

Solvent Removal

Vacuum Distillation

Pure 4-Bromo-2,2-dimethyl-3-pentanone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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